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Year Milestone Key Event | Significance
1975 Discovery Created by scientists at Smith, Kline and French laboratories [1].
1980s- Regulatory Approved for hydatid disease and neurocysticercosis by the FDA
1990s Approvals [2] [3].
2018- Combination Albendazole-ivermectin fixed-dose combination demonstrates
present Therapy superior efficacy against Trichuris trichiura compared to albendazole
Development alone [4] [5].
2024 New Formulation First chewable albendazole tablet (400mg) from Mepro
Approval Pharmaceuticals receives WHO prequalification, enhancing treatment
for children [6].
2025 Regulatory Committee for Medicinal Products for Human Use (CHMP) adopted a
(Jan) Milestone (EU) positive opinion for ivermectin/albendazole fixed-dose combination

to treat soil-transmitted helminths and lymphatic filariasis [4].

Expanded Applications and Current Research
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Albendazole's development continues, with research exploring new therapeutic areas and optimizing

existing treatments.

¢ Mechanism of Action: Albendazole's primary metabolite, albendazole sulfoxide, causes selective
degeneration of cytoplasmic microtubules in parasitic worms by binding to the beta-tubulin subunit
and inhibiting tubulin polymerization. This disrupts cellular processes, impairs glucose uptake, and
depletes glycogen stores. At high concentrations, it inhibits key metabolic enzymes like malate
dehydrogenase, leading to reduced ATP production, immobilization, and death of the parasite [2] [3].

e Drug Repurposing in Oncology: Preclinical studies indicate albendazole exhibits anticancer
properties. Research in multiple myeloma models shows it inhibits the NF-kB signaling pathway,
overcomes tumor stemness, and reverses resistance to the chemotherapeutic drug bortezomib [7]
[2]. Its toxicity to cancer cells is linked to its foundational mechanism of microtubule disruption [2].

e Combination Therapies for Enhanced Efficacy: Fixed-dose co-formulations of albendazole and
ivermectin represent a significant advancement. The two drugs act synergistically: ivermectin
paralyzes parasites by targeting neuromuscular functions, while albendazole disrupts their
metabolism and microtubular structure [4]. This approach is particularly effective against soil-
transmitted helminths like Trichuris trichiura (whipworm), where albendazole monotherapy has lower
efficacy [5].

The following diagram illustrates the synergistic mechanism of the albendazole-ivermectin combination

therapy.
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Albendazole-Ivermectin
Combination Therapy

(Albendazole (ABZ)) (Ivermectin (IVM))

Metabolized to

Albendazole Sulfoxide

.

* Inhibits tubulin polymerization * Agonist of glutamate-gated
* Disrupts microtubules chloride channels
* Depletes cellular energy » Causes paralysis

Synergistic Effect:

Immobilization and
Death of Parasite

Click to download full resolution via product page

Technical and Regulatory Considerations

For researchers, several technical aspects are critical in albendazole's application and development.

¢ Pharmacokinetics and Bioavailability: Albendazole has low aqueous solubility and poor oral
bioavailability (<5%) [4]. Administration with a high-fat meal significantly enhances absorption
[2] [3]. Its active metabolite, albendazole sulfoxide, is primarily metabolized by the liver via the
cytochrome P450 system, with an elimination half-life of 8-12 hours [4] [2].

¢ Adverse Effects and Monitoring: Common adverse effects include headaches, abdominal pain,
nausea, vomiting, and elevated liver enzymes [2]. Rare but serious side effects can involve bone
marrow suppression (leukopenia, pancytopenia) [4] [2]. Monitoring recommendations include:

o Complete Blood Count (CBC) with differential
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o Liver function tests at the start of therapy and every two weeks during each 28-day treatment
cycle [2].
¢ Clinical Trial Landscape: As of recent data, albendazole is involved in numerous clinical trials,
including 7 in Phase 1, 42 in Phase 2, 30 in Phase 3, and 30 in Phase 4 [3]. Research focuses on
new formulations (like micro-emulsions to improve solubility), combination therapies, and repurposing
for new indications [2] [8].

Albendazole's journey from a foundational antiparasitic to a drug with modern combinatorial and

repurposing applications demonstrates its continued scientific and clinical relevance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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